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Compound of Interest

Compound Name: WH-4-025

Cat. No.: B8196012 Get Quote

These application notes provide detailed protocols for the dissolution and storage of the Salt-

inducible kinase (SIK) inhibitor, WH-4-025, in dimethyl sulfoxide (DMSO) for use in research

and drug development.

Introduction
WH-4-025 is a potent inhibitor of Salt-inducible kinases (SIKs), a family of serine/threonine

kinases that play crucial roles in various physiological processes.[1][2][3][4] Proper handling

and storage of WH-4-025 are critical to maintain its stability and ensure accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving many small organic molecules, including WH-4-025, due to its ability to dissolve both

polar and nonpolar compounds.[5] This document outlines the recommended procedures for

preparing and storing stock solutions of WH-4-025 in DMSO.

Chemical Properties of WH-4-025
A summary of the key chemical properties of WH-4-025 is provided in the table below. This

information is essential for calculating the required mass of the compound to achieve a desired

stock solution concentration.
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Property Value Reference

Molecular Weight 741.76 g/mol [1][2][3]

Molecular Formula C39H38F3N7O5 [1][2][3]

CAS Number 1876463-35-2 [1][3][4]

Solubility in DMSO 125 mg/mL (168.52 mM) [1][2][3][4]

Experimental Protocols
Materials and Equipment

WH-4-025 powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution of WH-4-
025 in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration in cell-based assays. Adjustments to the calculations can be made to prepare

stock solutions of different concentrations.

Calculate the required mass of WH-4-025:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
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Mass (mg) = 0.010 mol/L * 0.001 L * 741.76 g/mol * 1000 mg/g = 7.4176 mg

Weighing the WH-4-025:

Carefully weigh out 7.42 mg of WH-4-025 powder using a calibrated analytical balance

and transfer it to a sterile microcentrifuge tube.

Adding DMSO:

Add 1 mL of anhydrous or newly opened DMSO to the microcentrifuge tube containing the

WH-4-025 powder. It is crucial to use high-purity DMSO as its hygroscopic nature can

impact solubility.[1]

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

To ensure complete dissolution, sonicate the solution in an ultrasonic water bath for 10-15

minutes.[1][2][3][4] Visually inspect the solution to confirm that no solid particles remain.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

For short-term storage (up to 1 month), store the aliquots at -20°C.[1]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the preparation of a WH-4-025 stock solution

in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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